Cas no 119695-82-8 (1-2-(propan-2-yl)phenylpiperazine)

• Product Name: 1-2-(propan-2-yl)phenylpiperazine
• CAS No: 119695-82-8
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD05182253
• CID: 1208666
• PubChem ID: 3608822
• Update Time: 2025-05-19

1-2-(propan-2-yl)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[2-(1-methylethyl)phenyl]-
• 1-(2-isopropylphenyl)piperazine
• 1-(2-propan-2-ylphenyl)piperazine
• 1-2-(propan-2-yl)phenylpiperazine
• 1-(2-isopropyl-pbenyl)-piperazine
• 1-[2-(methylethyl)phenyl]piperazine
• EN300-214892
• DA-14655
• CHEMBL276156
• 1-(2-Isopropyl-phenyl)-piperazine
• SCHEMBL5336801
• 1-[2-(propan-2-yl)phenyl]piperazine
• DTXSID40394137
• BDBM50017450
• 1-(2-isopropyl-phenyl)piperazine
• JQQVFOBGUYOMQP-UHFFFAOYSA-N
• 119695-82-8

• MDL： MFCD05182253
• Inchi： 1S/C13H20N2/c1-11(2)12-5-3-4-6-13(12)15-9-7-14-8-10-15/h3-6,11,14H,7-10H2,1-2H3
• InChI Key： JQQVFOBGUYOMQP-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2C(C)C)CCNCC1

Computed Properties

• Exact Mass: 204.1628
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27

Additional information on 1-2-(propan-2-yl)phenylpiperazine

Comprehensive Overview of 1-2-(propan-2-yl)phenylpiperazine (CAS No. 119695-82-8): Properties, Applications, and Research Insights

1-2-(propan-2-yl)phenylpiperazine (CAS No. 119695-82-8) is a chemically significant compound belonging to the piperazine derivatives family. Its molecular structure, featuring a phenylpiperazine core substituted with an isopropyl group, has garnered attention in pharmaceutical and biochemical research. This article delves into its physicochemical properties, synthesis pathways, and potential applications while addressing trending topics such as drug discovery, neuropharmacology, and structure-activity relationships (SAR).

The compound's IUPAC name, 1-(2-isopropylphenyl)piperazine, reflects its structural precision, making it a subject of interest in medicinal chemistry. Researchers often explore its role as a ligand for neurotransmitter receptors, particularly in studies related to serotonin and dopamine modulation. Recent advancements in computational chemistry have further enabled virtual screening of its interactions, aligning with the growing demand for AI-driven drug design.

From a synthetic perspective, 119695-82-8 is typically prepared via nucleophilic substitution or Pd-catalyzed coupling reactions. Its logP value (a measure of lipophilicity) suggests moderate bioavailability, a critical factor in pharmacokinetic optimization. These attributes have spurred investigations into its potential as a scaffold for CNS-targeting therapeutics, a hot topic in neuroscience research.

Environmental and toxicological profiles of 1-2-(propan-2-yl)phenylpiperazine remain under rigorous evaluation, coinciding with global emphasis on green chemistry principles. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed for purity assessment, addressing the industry's focus on quality control standards. Furthermore, its stability under varying pH conditions makes it relevant for formulation science.

Emerging discussions in preclinical research highlight the compound's utility in studying GPCR signaling pathways. With increasing interest in personalized medicine, derivatives of phenylpiperazine are being explored for tailored therapeutic approaches. This aligns with frequent search queries such as "piperazine-based drug candidates 2024" and "small molecule CNS drugs," reflecting the compound's relevance in current scientific discourse.

In summary, CAS No. 119695-82-8 represents a versatile building block in organic synthesis and drug development. Its intersection with cutting-edge fields like chemoinformatics and biomolecular engineering ensures sustained academic and industrial interest. Future research may focus on its polymorphic forms or co-crystallization strategies to enhance therapeutic efficacy—a direction frequently queried in scientific databases.